(2E)-3-[4-(5-propylpyridin-2-yl)phenyl]prop-2-enenitrile

• Molecular Formula: C17H16N2
• Molecular Weight: 248.32 g/mol
• IUPAC Name: (E)-3-[4-(5-propylpyridin-2-yl)phenyl]prop-2-enenitrile
• InChI: InChI=1S/C17H16N2/c1-2-4-15-8-11-17(19-13-15)16-9-6-14(7-10-16)5-3-12-18/h3,5-11,13H,2,4H2,1H3/b5-3+
• InChI Key: SMQXVAGXOHBYPA-HWKANZROSA-N
• Isomeric SMILES: CCCC1=CN=C(C=C1)C2=CC=C(C=C2)/C=C/C#N
• Canonical SMILES: CCCC1=CN=C(C=C1)C2=CC=C(C=C2)C=CC#N

Description

Preparation Methods

The synthesis of (2E)-3-[4-(5-propylpyridin-2-yl)phenyl]prop-2-enenitrile can be achieved through several synthetic routes. One common method involves the reaction of 5-propyl-2-bromopyridine with 4-bromobenzaldehyde in the presence of a base to form the corresponding intermediate. This intermediate is then subjected to a Knoevenagel condensation reaction with malononitrile to yield the desired product. The reaction conditions typically involve the use of a solvent such as ethanol or acetonitrile and a base such as piperidine or pyridine .

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

(2E)-3-[4-(5-propylpyridin-2-yl)phenyl]prop-2-enenitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to yield reduced derivatives.

Substitution: The nitrile group can undergo nucleophilic substitution reactions with nucleophiles such as amines or alcohols to form amides or esters, respectively.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane or tetrahydrofuran, and catalysts such as palladium on carbon or copper(I) iodide. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

(2E)-3-[4-(5-propylpyridin-2-yl)phenyl]prop-2-enenitrile has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including anti-inflammatory and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of (2E)-3-[4-(5-propylpyridin-2-yl)phenyl]prop-2-enenitrile involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to downstream effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby reducing inflammation . The exact molecular targets and pathways involved are still under investigation.

Comparison with Similar Compounds

(2E)-3-[4-(5-propylpyridin-2-yl)phenyl]prop-2-enenitrile can be compared with other similar compounds, such as:

2-(Pyridin-2-yl)pyrimidine derivatives: These compounds also contain a pyridine ring and are known for their diverse biological activities.

Pyrido[2,3-d]pyrimidin-5-one derivatives: These compounds have a similar heterocyclic structure and exhibit various pharmacological properties.

The uniqueness of (2E)-3-[4-(5-propylpyridin-2-yl)phenyl]prop-2-enenitrile lies in its specific substitution pattern and the presence of the propenenitrile moiety, which may confer distinct chemical and biological properties.